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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the standard protocols for the application of

Cartap, a broad-spectrum systemic insecticide, in rice paddies for the control of key pests. The

information is intended to guide experimental design and field trial implementation.

Introduction
Cartap hydrochloride is a nereistoxin analogue insecticide widely used in rice cultivation to

control pests such as the rice stem borer (Scirpophaga incertulas) and leaf folder

(Cnaphalocrocis medinalis).[1][2] It functions as a systemic insecticide with both contact and

stomach action.[1][3] The active ingredient is absorbed by the plant and translocated through

its tissues, providing protection against insects that feed on different parts of the plant.[1]

Cartap hydrochloride acts by inhibiting the acetylcholinesterase enzyme in the nervous system

of insects, leading to paralysis and death.[2] This document outlines the standard application

protocols, efficacy data, and safety precautions for the use of Cartap in rice paddies.

Product Formulations
Cartap is commonly available in two main formulations for use in rice paddies:

Soluble Powder (SP): Typically 50% Cartap Hydrochloride. This formulation is mixed with

water to create a sprayable suspension for foliar application.[1][4]
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Granules (GR): Commonly 4% Cartap Hydrochloride. These are applied directly to the

paddy soil or water and are absorbed by the plant's root system.[3][5]

Quantitative Data Summary
The following tables summarize key quantitative data related to Cartap application in rice

paddies based on various field studies.

Table 1: Recommended Application Rates of Cartap Formulations

Formulation
Application
Rate (Active
Ingredient)

Application
Rate (Product)

Target Pests Reference(s)

Cartap

Hydrochloride

4G

750 - 1000 g

a.i./ha
18.75 - 25 kg/ha

Rice Stem Borer,

Leaf Folder
[6]

Cartap

Hydrochloride

4G

- 10 kg/acre Rice Stem Borer [7][8]

Cartap

Hydrochloride

50% SP

375 g a.i./ha 750 g/ha
Yellow Stem

Borer
[9]

Cartap

Hydrochloride

50% SP

- 400 g/acre Rice Stem Borer [6]

Cartap

Hydrochloride

75% SG

-
170 g/acre in 100

L water
Rice Stem Borer [10]

General

Recommendatio

n

0.5 - 1.5 kg

a.i./ha
-

General Rice

Pests
[11]

Table 2: Efficacy of Cartap Against Major Rice Pests
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Pest
Cartap
Formulation

Efficacy
Metric

Result Control
Reference(s
)

Yellow Stem

Borer

Cartap

Hydrochloride

50% SP

Whitehead

(%)
3.69% 8.66% [12]

Yellow Stem

Borer

Cartap

Hydrochloride

4G + Fipronil

0.5% CG

Dead Heart

(DH) %
3.36% - [13]

Yellow Stem

Borer

Cartap

Hydrochloride

4G + Fipronil

0.5% CG

White Ear

(WE) %
2.68% - [13]

Rice Leaf

Folder

Cartap

Hydrochloride

4G

Leaf Damage

(%)
5.44% - [14]

Yellow Stem

Borer

Rynaxypyr 20

SC (for

comparison)

Dead Heart

(%)
0.42% 8.09% [9]

Yellow Stem

Borer

Cartap

Hydrochloride

50% SP

Dead Heart

(%)
- - [9]

Yellow Stem

Borer

Rynaxypyr 20

SC (for

comparison)

White Ear-

head (%)
1.24% 12.69% [9]

Table 3: Residue Levels of Cartap in Rice Paddy Components
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Sample Matrix
Formulation
Applied

Time After
Application

Residue Level Reference(s)

Rice Plants

(whole)

Dust and Fine

Granules
Immediately after 1 - 2 mg/kg [11]

Rice Plants

(whole)
Dust 3 days ~0.2 mg/kg [11]

Rice Plants

(whole)
Granules 3 days ~0.05 mg/kg [11]

Paddy Water
Various

Formulations
Immediately after 1 - 2 mg/L [11]

Paddy Water
Various

Formulations
3 days

Below limit of

determination
[11]

Soil
Various

Formulations
1 day 1 - 2 mg/kg [11]

Soil
Various

Formulations
30 days

1/6th to 1/30th of

initial

concentration

[11]

Rice Grain

Cartap

Hydrochloride

4G

72 days (at

harvest)
< 0.1 mg/kg [14]

Rice Straw

Cartap

Hydrochloride

4G

At harvest 0.051 mg/kg [15]

Note: Washing rice before cooking has been shown to reduce Cartap residues by

approximately one-third.[16]

Experimental Protocols
Protocol 4.1: Field Efficacy Trial for Cartap against Rice Stem Borer

Experimental Design:
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Establish a randomized complete block design (RCBD) with a minimum of three

replications.

Plot size should be standardized (e.g., 5m x 4m) with buffer zones between plots to

prevent spray drift.

Treatments:

Include different formulations and dosages of Cartap (e.g., Cartap 4G at 750 g a.i./ha,

Cartap 50% SP at 375 g a.i./ha).

Include a positive control (another standard insecticide) and an untreated control.

Application:

Granular (GR) Application: Broadcast the granules evenly into the paddy water as per the

treatment rates.

Soluble Powder (SP) Application:

Calibrate the sprayer (e.g., knapsack sprayer) to ensure uniform coverage.

Prepare the spray solution by mixing the required amount of Cartap 50% SP with water

according to the product label.[17]

Spray the rice foliage to the point of runoff.

Timing: Apply treatments at predetermined rice growth stages, such as 15 and 40 days

after transplanting (DAT), or when pest infestation reaches the economic threshold level

(ETL), for instance, when more than 5% of plants show "dead hearts".[6][10]

Data Collection:

Record the incidence of stem borer damage (dead hearts and white ears) at regular

intervals (e.g., 7, 14, and 21 days after each application).

To assess damage, randomly select and count the total number of tillers and the number

of infested tillers from a designated area within each plot (e.g., 1 square meter).
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At the end of the trial, harvest the grains from a central area of each plot to determine the

grain yield.

Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) to determine the

significance of differences between treatments.

Use appropriate mean separation tests (e.g., Tukey's HSD) to compare treatment means.

Protocol 4.2: Residue Analysis of Cartap in Rice Grain

Sample Collection:

Collect mature rice grain samples from plots treated with Cartap at a specified pre-harvest

interval (PHI), typically ranging from 7 to 21 days.[4] Also, collect samples from an

untreated control plot.

Sample Preparation:

Homogenize a representative sample (e.g., 25 g) of the ground rice grain.

Extraction:

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a suitable

extraction procedure.[18]

Alternatively, a common method involves homogenizing the sample with 0.02 M HCl.[19]

The mixture is then filtered, and the extraction is repeated.

Cleanup:

The extract is partitioned with a suitable solvent like n-hexane.

The organic layer is collected, dried using anhydrous sodium sulfate, and concentrated.

Analysis:
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Analyze the final extract using Gas Chromatography (GC) or Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) for the quantification of Cartap residues.[18][19]

Prepare a calibration curve using certified reference standards of Cartap hydrochloride.

Data Reporting:

Express the residue levels in mg/kg of the rice grain.

Compare the results with the Maximum Residue Limit (MRL) established by regulatory

authorities.

Safety Precautions and Environmental Impact
5.1 Personal Protective Equipment (PPE) and Handling

Handling: Wear protective clothing, including boots, rubber gloves, and a face shield when

handling the product.[20] Avoid contact with mouth, eyes, and skin.[21]

Application: Do not smoke, drink, or eat while spraying.[21] Spray in the direction of the wind

to avoid inhalation of the spray mist.[21]

Post-Application: Wash hands and any contaminated skin thoroughly with soap and water

after use.[20] Contaminated clothing should be washed daily.[20] A re-entry period of 1 day

after treatment should be observed unless wearing protective clothing.[22]

5.2 Environmental Impact

Toxicity: Cartap is toxic to fish, birds, and other aquatic organisms.[20][22] Agricultural runoff

containing Cartap can pose a risk to non-target aquatic species.[23][24]

Contamination Prevention: Prevent drift of spray mist onto other crops, grazing areas, rivers,

and dams.[22] Dispose of wash water and empty containers in a manner that will not

contaminate water sources.[20]

Container Disposal: Triple rinse empty containers with a volume of water equal to at least

10% of the container's volume. Add the rinsings to the spray tank. The empty container

should then be perforated, flattened, and disposed of according to local regulations.[20]
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Caption: Workflow for Cartap Application in Rice Paddies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nbinno.com [nbinno.com]

2. Cartap for Controlling Rice Stem Borers: An Effective Solution for Farmers
[sataka.com.vn]

3. juagrisciences.com [juagrisciences.com]

4. Cartap Hydrochloride - Broad-spectrum systemic insecticide [zagro.com]

5. ebskrishibhandar.com [ebskrishibhandar.com]

6. researchgate.net [researchgate.net]

7. icar-nrri.in [icar-nrri.in]

8. icar-nrri.in [icar-nrri.in]

9. entomoljournal.com [entomoljournal.com]

10. Apni Kheti Expert [apnikheti.com]

11. 361. Cartap (Pesticide residues in food: 1976 evaluations) [inchem.org]

12. cabidigitallibrary.org [cabidigitallibrary.org]

13. ijcmas.com [ijcmas.com]

14. Field appraisal of controlled release formulations of cartap hydrochloride against rice leaf
folder (Cnaphalocrocis medinalis) | The Indian Journal of Agricultural Sciences
[epubs.icar.org.in]

15. researchgate.net [researchgate.net]

16. 430. Cartap (Pesticide residues in food: 1978 evaluations) [inchem.org]

17. The Benefits of Using Cartap Hydrochloride 50 SP Insecticide for Pest Control
[agrogreat.com]

18. Method Development for Simultaneous Determination of 41 Pesticides in Rice Using LC-
MS/MS Technique and Its Application for the Analysis of 60 Rice Samples Collected from
Tehran Market - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b107815?utm_src=pdf-custom-synthesis
https://www.nbinno.com/article/insecticides/mastering-rice-pests-cartap-hydrochloride-50-sp-for-farmers-tw
https://sataka.com.vn/en/cartap-for-controlling-rice-stem-borers/
https://sataka.com.vn/en/cartap-for-controlling-rice-stem-borers/
https://juagrisciences.com/CARTAP-GR
https://www.zagro.com/product/cartap-hydrochloride
https://ebskrishibhandar.com/products/ebs-tapride-4g-artap-hydrochloride-4-gr-insecticide-control-caterpillars-in-paddy-crops
https://www.researchgate.net/publication/295747602_Efficacy_of_Cartap_Hydrochloride_for_the_control_of_major_insects_of_rice
https://icar-nrri.in/wp-content/uploads/2019/04/AAS_April_19_I_english.pdf
https://icar-nrri.in/wp-content/uploads/2019/03/AAS_March_19_II_english.pdf
https://www.entomoljournal.com/archives/2017/vol5issue4/PartR/5-4-182-446.pdf
https://www.apnikheti.com/en/hr/expert-advisory-details/pau-advisory-for-rice-crop/3419
https://www.inchem.org/documents/jmpr/jmpmono/v076pr08.htm
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20173139016
https://www.ijcmas.com/10-10-2021/Manish%20Bhagat,%20et%20al.pdf
https://epubs.icar.org.in/index.php/IJAgS/article/view/207
https://epubs.icar.org.in/index.php/IJAgS/article/view/207
https://epubs.icar.org.in/index.php/IJAgS/article/view/207
https://www.researchgate.net/figure/Cartap-hydrochloride-residues-in-rice-straw-and-seed-after-harvesting_tbl2_286907315
https://www.inchem.org/documents/jmpr/jmpmono/v078pr06.htm
https://www.agrogreat.com/The-Benefits-of-Using-Cartap-Hydrochloride-50-SP-Insecticide-for-Pest-Control.html
https://www.agrogreat.com/The-Benefits-of-Using-Cartap-Hydrochloride-50-SP-Insecticide-for-Pest-Control.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4177653/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. researchgate.net [researchgate.net]

20. maguirehq.com [maguirehq.com]

21. raccolto.in [raccolto.in]

22. envirobiochem.co.za [envirobiochem.co.za]

23. researchgate.net [researchgate.net]

24. fisheriesjournal.com [fisheriesjournal.com]

To cite this document: BenchChem. [Application Notes and Protocols for Cartap in Rice
Paddies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107815#standard-protocols-for-cartap-application-in-
rice-paddies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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